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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

Cat. No.: B073178 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Cyclopropylbenzoic Acid

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Cyclopropylbenzoic acid, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details relevant

experimental protocols, and includes a logical workflow for property determination.

Data Presentation
The physical properties of 3-Cyclopropylbenzoic acid are critical for its application in

chemical synthesis and drug development. The melting and boiling points are key indicators of

purity and are essential for designing reaction conditions.

Table 1: Physical Properties of 3-Cyclopropylbenzoic Acid

Property Value Conditions

Melting Point 119-120 °C -

Boiling Point 312.2 ± 21.0 °C at 760 mmHg

Data sourced from references[1][2].
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While specific experimental protocols for the determination of 3-Cyclopropylbenzoic acid's

melting and boiling points are not detailed in the provided literature, standard methodologies for

organic compounds are applicable. The following sections describe these general procedures.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

tube method is a common and reliable technique for determining the melting point.[3][4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (or a watch glass and spatula)

Procedure:

Sample Preparation: A small amount of the solid 3-Cyclopropylbenzoic acid is finely

powdered.[3][5] The open end of a capillary tube is pushed into the powder. The tube is then

inverted and tapped gently to pack the solid into the sealed end, aiming for a sample height

of 2-3 mm.[6][7]

Apparatus Setup (Mel-Temp): The prepared capillary tube is placed into the sample holder of

the melting point apparatus.[6]

Heating and Observation: The apparatus is turned on, and the sample is heated. A rapid

heating rate can be used to find an approximate melting point. For an accurate

measurement, the experiment is repeated with a fresh sample, heating rapidly to about 20

°C below the approximate melting point, and then slowing the heating rate to 1-2 °C per

minute.

Data Recording: Two temperatures are recorded: the temperature at which the first droplet of

liquid appears and the temperature at which the entire sample has completely liquefied.[6]
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This range is reported as the melting point. A narrow range (0.5-1.0 °C) is indicative of high

purity.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube method is a common micro-scale technique for this

determination.[8][9]

Apparatus:

Thiele tube or a beaker with high-boiling mineral oil

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band or thread

Procedure:

Sample Preparation: A few milliliters of the liquid sample are placed in the small test tube. A

capillary tube is placed inside the test tube with its open end submerged in the liquid.[8][9]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.

[8] This is then immersed in the oil bath of the Thiele tube, ensuring the sample is below the

oil level.

Heating and Observation: The oil bath is heated gently. As the temperature rises, a stream of

air bubbles will emerge from the open end of the capillary tube. Heating is continued until a

continuous and rapid stream of bubbles is observed.[9]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[8][9] This is the point where the external pressure equals the

vapor pressure of the liquid.
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Logical Workflow Visualization
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound such as 3-Cyclopropylbenzoic acid.
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Caption: Workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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